Cas no 1283108-39-3 (5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine)

5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine structure
1283108-39-3 structure
Product Name:5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine
CAS No:1283108-39-3
MF:C8H11N5O
MW:193.205840349197
MDL:MFCD20229311
CID:4471509
PubChem ID:52903654
Update Time:2025-04-24

5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(1-PROPAN-2-YLPYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-AMINE
    • 5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine
    • 1283108-39-3
    • 5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-amine
    • F2145-0511
    • EN300-235515
    • AKOS015957921
    • MDL: MFCD20229311
    • Inchi: 1S/C8H11N5O/c1-5(2)13-4-3-6(12-13)7-10-11-8(9)14-7/h3-5H,1-2H3,(H2,9,11)
    • InChI Key: CZUQMHQKYVUHQD-UHFFFAOYSA-N
    • SMILES: O1C(N)=NN=C1C1C=CN(C(C)C)N=1

Computed Properties

  • Exact Mass: 193.09635999Da
  • Monoisotopic Mass: 193.09635999Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 82.8Ų

5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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